4-Methoxy-4-(trifluoromethyl)piperidine hydrochloride
Overview
Description
4-Methoxy-4-(trifluoromethyl)piperidine hydrochloride is a chemical compound with the CAS Number: 1332886-70-0 . It has a molecular weight of 219.63 .
Molecular Structure Analysis
The IUPAC name for this compound is 4-methoxy-4-(trifluoromethyl)piperidine hydrochloride . The InChI code for this compound is 1S/C7H12F3NO.ClH/c1-12-6(7(8,9)10)2-4-11-5-3-6;/h11H,2-5H2,1H3;1H .Physical And Chemical Properties Analysis
This compound is a solid . It has a molecular weight of 219.63 .Scientific Research Applications
4-Methoxy-4-(trifluoromethyl)piperidine hydrochloride: is a chemical compound with potential applications in various fields of scientific research. Below is a comprehensive analysis focusing on unique applications across different fields:
Pharmaceutical Research
This compound is used as a reactant in C,N-cross coupling reactions , which are essential for constructing complex organic molecules often found in pharmaceuticals. It has been specifically mentioned in the synthesis of dopamine D3 receptor antagonists , which are important in the study of neuropsychiatric disorders .
Agrochemical Industry
Derivatives of trifluoromethylpiperidine, like 4-Methoxy-4-(trifluoromethyl)piperidine hydrochloride , are used in the agrochemical industry. They can be incorporated into compounds like pyroxsulam, which retains herbicidal properties while offering selective protection of crops like wheat .
Biological Evaluation
Piperidine derivatives are under continuous study for their biological activity. This compound could be part of the discovery and evaluation process for potential drugs containing the piperidine moiety .
Safety and Hazards
properties
IUPAC Name |
4-methoxy-4-(trifluoromethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12F3NO.ClH/c1-12-6(7(8,9)10)2-4-11-5-3-6;/h11H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARQQVWFNKMSHOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCNCC1)C(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-4-(trifluoromethyl)piperidine hydrochloride | |
CAS RN |
1332886-70-0 |
Source
|
| Record name | 4-methoxy-4-(trifluoromethyl)piperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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